Cas no 52076-47-8 (Benzenesulfonamide, 4-bromo-2-(1-methylethyl)-5-(2-methylpropyl)-)
52076-47-8 structure
Product Name:Benzenesulfonamide, 4-bromo-2-(1-methylethyl)-5-(2-methylpropyl)-
CAS No:52076-47-8
MF:C13H20BrNO2S
MW:334.272401809692
CID:1575504
Update Time:2024-08-24
Benzenesulfonamide, 4-bromo-2-(1-methylethyl)-5-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, 4-bromo-2-(1-methylethyl)-5-(2-methylpropyl)-
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- Inchi: 1S/C13H20BrNO2S/c1-8(2)5-10-6-13(18(15,16)17)11(9(3)4)7-12(10)14/h6-9H,5H2,1-4H3,(H2,15,16,17)
- InChI Key: FNOAYWONLFXKNX-UHFFFAOYSA-N
- SMILES: C1(S(N)(=O)=O)=CC(CC(C)C)=C(Br)C=C1C(C)C
Computed Properties
- Exact Mass: 333.0399
Experimental Properties
- Density: 1.332±0.06 g/cm3(Predicted)
- Boiling Point: 434.1±55.0 °C(Predicted)
- PSA: 60.16
- pka: 10.02±0.60(Predicted)
Benzenesulfonamide, 4-bromo-2-(1-methylethyl)-5-(2-methylpropyl)- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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